Cas no 91718-21-7 (1-Iodo-2-(phenoxymethyl)benzene)

1-Iodo-2-(phenoxymethyl)benzene structure
91718-21-7 structure
Product Name:1-Iodo-2-(phenoxymethyl)benzene
CAS No:91718-21-7
MF:C13H11IO
MW:310.130316019058
CID:2814212
PubChem ID:69617043
Update Time:2025-04-21

1-Iodo-2-(phenoxymethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL5947507
    • 1-Iodo-2-(phenoxymethyl)benzene
    • Benzene, 1-iodo-2-(phenoxymethyl)-
    • DTXSID10741013
    • A1-05122
    • 91718-21-7
    • Inchi: 1S/C13H11IO/c14-13-9-5-4-6-11(13)10-15-12-7-2-1-3-8-12/h1-9H,10H2
    • InChI Key: NAFBGMQXEJNQNU-UHFFFAOYSA-N
    • SMILES: IC1C=CC=CC=1COC1C=CC=CC=1

Computed Properties

  • Exact Mass: 309.98546Da
  • Monoisotopic Mass: 309.98546Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 9.2Ų

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